Cas no 528607-60-5 (3-Cyano-4-isobutoxybenzoic acid)

3-Cyano-4-isobutoxybenzoic acid structure
528607-60-5 structure
Product Name:3-Cyano-4-isobutoxybenzoic acid
CAS No:528607-60-5
MF:C12H13NO3
MW:219.236523389816
MDL:MFCD14706358
CID:1032617
Update Time:2024-11-03

3-Cyano-4-isobutoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Cyano-4-isobutoxybenzoic acid
    • 3-cyano-4-(2-methylpropoxy)benzoic acid
    • MDL: MFCD14706358
    • Inchi: 1S/C12H13NO3/c1-8(2)7-16-11-4-3-9(12(14)15)5-10(11)6-13/h3-5,8H,7H2,1-2H3,(H,14,15)
    • InChI Key: NPSZYDWVXISOEH-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(=O)O)=CC=1C#N)CC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4

Experimental Properties

  • Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.059 g/l) (25 º C),

3-Cyano-4-isobutoxybenzoic acid Pricemore >>

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